2-(3-Methyl-3-phenylpiperazin-1-yl)acetamide

• IUPAC Name: 2-(3-methyl-3-phenylpiperazin-1-yl)acetamide
• InChI: InChI=1S/C13H19N3O/c1-13(11-5-3-2-4-6-11)10-16(8-7-15-13)9-12(14)17/h2-6,15H,7-10H2,1H3,(H2,14,17)
• InChI Key: YXORWPPDHIDVJP-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN(CCN1)CC(=O)N)C2=CC=CC=C2
• Molecular Formula: C13H19N3O
• Molecular Weight: 233.31 g/mol

Description

2-(3-Methyl-3-phenylpiperazin-1-yl)acetamide is a compound that belongs to the class of piperazine derivatives Piperazine derivatives are known for their wide range of biological and pharmaceutical activities

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Methyl-3-phenylpiperazin-1-yl)acetamide typically involves the cyclization of 1,2-diamine derivatives with sulfonium salts. One common method includes the reaction of protected 1,2-diamines with 2-bromoethyldiphenylsulfonium triflate under basic conditions. The key step in this synthesis is the aza-Michael addition between the diamine and the in situ generated sulfonium salt .

Industrial Production Methods

Industrial production methods for this compound are not extensively documented. the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions for higher yields, and ensuring the purity of the final product through various purification techniques.

Chemical Reactions Analysis

Types of Reactions

2-(3-Methyl-3-phenylpiperazin-1-yl)acetamide can undergo several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens and nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogens like chlorine or bromine in the presence of a catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may yield alcohols or amines.

Scientific Research Applications

2-(3-Methyl-3-phenylpiperazin-1-yl)acetamide has several scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Investigated for its potential use in drug development, particularly for its effects on the central nervous system.

Industry: Used in the production of pharmaceuticals and other fine chemicals.

Mechanism of Action

The mechanism of action of 2-(3-Methyl-3-phenylpiperazin-1-yl)acetamide involves its interaction with specific molecular targets in the body. It is believed to exert its effects by binding to receptors or enzymes, thereby modulating their activity. The exact pathways and targets are still under investigation, but it is thought to influence neurotransmitter systems in the brain .

Comparison with Similar Compounds

Similar Compounds

Trimetazidine: Used in the treatment of angina pectoris.

Ranolazine: Used to treat chronic angina.

Aripiprazole: An antipsychotic medication.

Quetiapine: Used to treat schizophrenia and bipolar disorder.

Uniqueness

2-(3-Methyl-3-phenylpiperazin-1-yl)acetamide is unique due to its specific chemical structure, which imparts distinct biological activities. Unlike some of its analogs, it has shown potential in a broader range of applications, from antimicrobial to central nervous system effects .